3-(3-Chlorophenyl)-2-methyl-1-propene

• IUPAC Name: 1-chloro-3-(2-methylprop-2-enyl)benzene
• InChI: InChI=1S/C10H11Cl/c1-8(2)6-9-4-3-5-10(11)7-9/h3-5,7H,1,6H2,2H3
• InChI Key: XDSYWDPOIUEHHV-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)CC1=CC(=CC=C1)Cl
• Molecular Formula: C10H11Cl
• DSSTOX Substance ID: DTXSID90609228
• Molecular Weight: 166.65 g/mol
• CAS RN: 53483-21-9

Description

3-(3-Chlorophenyl)-2-methyl-1-propene, commonly referred to as 3-methyl-1-propene-3-chloro, is a synthetic compound with a variety of applications across many industries. It is a colorless, volatile liquid with a sweet odor, and is used in the production of pharmaceuticals, agrochemicals, and various other products. 3-methyl-1-propene-3-chloro is a versatile compound, with a wide range of uses, from being a starting material in organic synthesis to being used as a reagent in various reactions.

Scientific Research Applications

3-methyl-1-propene-3-chloro is used in a variety of scientific research applications. It is commonly used as a starting material in organic synthesis, and is also used as a reagent in various reactions. In addition, it is used as a solvent for many organic compounds, and as a catalyst in various reactions. It is also used as a reactant in the synthesis of various pharmaceuticals, agrochemicals, and other products.

Mechanism of Action

Target of Action

The compound “3-(3-Chlorophenyl)-2-methyl-1-propene” is structurally similar to Carbonyl cyanide m-chlorophenyl hydrazone (CCCP), also known as [(3-chlorophenyl)hydrazono]malononitrile . CCCP is a chemical inhibitor of oxidative phosphorylation . It primarily targets the ATP synthase , a key enzyme in the process of oxidative phosphorylation .

Mode of Action

CCCP acts as a protonophore , a compound that can shuttle protons across biological membranes . It disrupts the proton gradient established during the normal activity of electron carriers in the electron transport chain . This action essentially reduces the ability of ATP synthase to function optimally .

Biochemical Pathways

The primary biochemical pathway affected by this compound is the oxidative phosphorylation pathway . The compound’s action as a protonophore leads to the uncoupling of the proton gradient, which is crucial for ATP synthesis . This disruption affects the cell’s energy production, leading to a decrease in ATP levels .

Result of Action

The primary result of the compound’s action is a decrease in cellular ATP levels due to the disruption of oxidative phosphorylation . This can lead to the gradual destruction of living cells and potentially the death of the organism . It’s worth noting that mild doses inducing partial decoupling have been shown to increase lifespan in certain models, suggesting a degree of hormesis .

Advantages and Limitations for Lab Experiments

The advantages of using 3-methyl-1-propene-3-chloro in lab experiments include its low cost, its ease of synthesis, and its wide range of applications. Its low toxicity and low volatility make it a safe and easy to use reagent. However, it can be difficult to separate from other compounds, and it can be difficult to purify.

Future Directions

Some possible future directions for 3-methyl-1-propene-3-chloro include further research into its mechanism of action, its biochemical and physiological effects, and its potential applications in various industries. In addition, further research into its synthesis and purification methods could lead to improved yields and more efficient processes. Finally, further research into its safety and toxicity could lead to improved safety protocols and better handling of the compound.